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Compound of Interest

Compound Name: PIK-90
CAS No.: 677338-12-4
Cat. No.: B1684649
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of a PIK-90
stock solution in dimethyl sulfoxide (DMSO). PIK-90 is a potent, cell-permeable inhibitor of
phosphoinositide 3-kinases (PI3Ks), making it a valuable tool in cancer research and the study
of cell signaling pathways.[1][2]

PIK-90: Key Properties and Inhibitory Profile

PIK-90 is an imidazoquinazoline compound that functions as a reversible, ATP-competitive
inhibitor of PI3K kinases.[3] It exhibits broad-spectrum activity against Class | PI3K isoforms
and also inhibits other related kinases.

Table 1: Chemical and Physical Properties of PIK-90
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Property Value References
Alternate Names PI 3-K inhibitor 1X, PIK-85 [1114]
Molecular Formula C18H17Ns03 [1]

Molecular Weight 351.36 g/mol [4]

CAS Number 677338-12-4 [1]
Appearance SoI.id, crystalline powder, off- (115]

white to yellow
Purity >98% [1]
Table 2: PIK-90 Inhibitory Activity (ICso)

Target ICs0 (NM) References
p1100 11 [6]

p110y 18 [6]

p1103 58 [1][6]

p110B 350 [11[7]
DNA-PK 13 [5]

mTORC1 1050 [3]

PI3K/Akt/mTOR Signaling Pathway Inhibition by PIK-90

The PI3K/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth,

proliferation, survival, and metabolism. PIK-90 exerts its inhibitory effects by blocking the

catalytic activity of PI3K, which prevents the phosphorylation of phosphatidylinositol-4,5-
bisphosphate (P1P2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3).[8] This, in turn, inhibits
the downstream activation of Akt and mTOR.
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PI3K/Akt/mTOR signaling pathway with PIK-90 inhibition.

Experimental Protocol: Preparation of a 10 mM PIK-
90 Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of PIK-90 in DMSO.

Materials and Equipment

e PIK-90 powder
e Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

+ Handle PIK-90 powder in a well-ventilated area or a chemical fume hood.
* Wear appropriate PPE to avoid skin and eye contact.[9]

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Stock Solution Preparation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparing a PIK-90
DMSO Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684649/docs#application-notes-and-protocols-
preparing-a-pik-90-dmso-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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